N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[[1-(2-hydroxyethoxy)cyclopentyl]methyl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C16H20N2O3S/c19-9-10-21-16(7-3-4-8-16)11-17-14(20)15-18-12-5-1-2-6-13(12)22-15/h1-2,5-6,19H,3-4,7-11H2,(H,17,20)
• InChI Key: OZWDHJDABUMTDR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNC(=O)C2=NC3=CC=CC=C3S2)OCCO
• Molecular Formula: C16H20N2O3S
• Molecular Weight: 320.4 g/mol
• CAS No.: 2189500-02-3

Description

“N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)benzo[d]thiazole-2-carboxamide” is a benzothiazole derivative. Benzothiazole derivatives have been found to exhibit a wide range of biological activities, including anti-tubercular properties. They have been synthesized and evaluated for their cytotoxic activities against various cancer cell lines.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, and others. A specific synthesis method for “this compound” was not found in the retrieved papers.

Scientific Research Applications

• Cyclooxygenase Inhibition and Anti-inflammatory Properties : A study by Sherif, El-Asmy, and Lotfy (2012) on a related compound, 4-Hydroxy-2-methyl-N-(2-thiazole)-2H-1,2-benzothiazine-3-carboxamide-1,1-dioxide (EX15), demonstrated its effectiveness as a nonsteroidal anti-inflammatory drug (NSAID) with high selectivity for cyclooxygenase-2 (COX-2) inhibition. This property suggests potential applications in the treatment of inflammation and pain (Sherif, El-Asmy, & Lotfy, 2012).

• Synthesis for Drug Discovery : Durcik et al. (2020) highlighted the synthesis of hydroxy-substituted 2-aminobenzo[d]thiazole-6-carboxylic acid derivatives as building blocks for drug discovery. These compounds, including variations of benzo[d]thiazole-2-carboxamide, offer possibilities for exploring chemical space around molecular structures for targeted therapies (Durcik et al., 2020).

• Antiparasitic Activity : The research by Esposito et al. (2005) on nitazoxanide, a thiazolide compound, revealed its broad spectrum of activities against various parasites, demonstrating the potential antiparasitic applications of thiazolide derivatives. This study contributes to the understanding of the mechanisms of action of thiazolide drugs and their potential in treating parasitic infections (Esposito et al., 2005).

• Antioxidant Activity and Toxin Inactivation : A study by Cabrera-Pérez et al. (2016) found that certain benzothiazole derivatives, including benzo[d]thiazole-2-carboxamide, exhibited significant antioxidant activity. This suggests their potential role in inactivating reactive chemical species and their application in addressing oxidative stress-related conditions (Cabrera-Pérez et al., 2016).

• Cancer Cell Apoptosis : Brockmann et al. (2014) investigated thiazolides' ability to induce apoptosis in colorectal tumor cells. The study highlights the potential of thiazolide compounds, including benzo[d]thiazole-2-carboxamide derivatives, in cancer therapy (Brockmann et al., 2014).

• Potential as EGFR Inhibitors in Cancer Therapy : Zhang et al. (2017) synthesized a series of benzo[d]thiazole-2-carboxamide derivatives and evaluated them as potential epidermal growth factor receptor (EGFR) inhibitors. Their study suggests the potential of these compounds in targeted cancer therapy (Zhang et al., 2017).